Ethyl indolizine-7-carboxylate

• IUPAC Name: ethyl indolizine-7-carboxylate
• InChI: InChI=1S/C11H11NO2/c1-2-14-11(13)9-5-7-12-6-3-4-10(12)8-9/h3-8H,2H2,1H3
• InChI Key: MQFVLTUAJKRWNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC=CN2C=C1
• Molecular Formula: C11H11NO2
• DSSTOX Substance ID: DTXSID301308395
• Molecular Weight: 189.21 g/mol
• CAS RN: 66182-02-3

Description

Ethyl indolizine-7-carboxylate is a derivative of indolizines, which are an important class of N-fused heterocyclic compounds due to their interesting biological and optical properties. They can be found in organic synthesis and numerous pharmaceuticals.

Synthesis Analysis

The synthesis of indolizines has been achieved through various strategies. Classical methodologies such as Scholtz or Chichibabin reactions have been used, but new strategies have also been developed in the last decade. These include transition metal-catalyzed reactions and approaches based on oxidative coupling. Radical-induced synthetic approaches are also gaining attention due to their unique advantages, such as efficient heterocycle construction, efficient C–C or C–X bond construction, and high atom- and step-economy.

Chemical Reactions Analysis

Indolizines have been involved in various chemical reactions. For instance, an enantioselective Friedel–Crafts reaction of cyclic a-diaryl N-acyl imines with indolizines has been developed. Moreover, the synthesis of indolizines has involved reactions based on either pyridine or pyrrole scaffolds.

Scientific Research Applications

Synthesis and Antibacterial Properties

Ethyl indolizine-7-carboxylate derivatives have been synthesized and studied for their antibacterial properties. An efficient synthesis method for novel ethyl 7-amino-3-benzoylindolizine-1-carboxylate derivatives has been developed, using 4-aminopyridine and various phenacyl bromides. These compounds, specifically ethyl 7-amino-3-(4-methoxybenzoyl)indolizine-1-carboxylate, ethyl 7-amino-3-(4-bromobenzoyl)indolizine-1-carboxylate, and ethyl 7-amino-3-(4-chlorobenzoyl)indolizine-1-carboxylate, have shown potent antibacterial activity (Uppar et al., 2020).

Larvicidal Activity

Ethyl 3-substituted-7-methylindolizine-1-carboxylates have been synthesized and found to exhibit larvicidal activity against Anopheles arabiensis. This study demonstrates that the indolizine pharmacophore plays a significant role in larvicidal efficacy (Chandrashekharappa et al., 2018).

COX-2 Inhibition

A series of ethyl 7-methoxy-2-substituted-3-(substituted benzoyl) indolizine-1-carboxylates has been designed and synthesized, showing promise as COX-2 enzyme inhibitors. This suggests potential applications in managing inflammation and pain (Sandeep et al., 2017).

Anticancer Activity

Ethyl 7-Acetyl-2-substituted 3-(substituted benzoyl)indolizine-1-carboxylates have been synthesized and evaluated for their in vitro anticancer activity. These compounds are structurally related to various natural and unnatural azacyclic compounds and display a broad spectrum of biological activities, highlighting their potential in cancer research (Sandeep et al., 2016).

Potential Application to Tropical Diseases

Isoxazoline indolizine amide compounds, challenging to synthesize, have been prepared for potential application to tropical diseases. This research highlights the strategic synthesis of indolizine core structures for efficient derivatization and their potential application in medical treatments for tropical diseases (Zhang et al., 2014).

Mechanism of Action

While the specific mechanism of action for Ethyl indolizine-7-carboxylate is not mentioned in the sources, indole and indolizine derivatives are known to have diverse biological properties.

Safety and Hazards

While specific safety data for Ethyl indolizine-7-carboxylate is not available, general safety data for indolizine suggests that it can cause skin and eye irritation.

Future Directions

Indole and indolizine derivatives offer perspectives on how pyrrole scaffolds might be exploited in the future as bioactive molecules against a broad range of diseases. Researchers are also developing novel approaches for the synthesis of indolizine and its derivatives.